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Compound of Interest

Compound Name: MEDICA16

Cat. No.: B1663736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of MEDICA16's specificity for ATP Citrate Lyase

(ACLY) and Acetyl-CoA Carboxylase (ACC), benchmarked against other known inhibitors. The

information is supported by available experimental data and detailed methodologies for key

assays, aiming to facilitate informed decisions in research and drug development.

Executive Summary
MEDICA16 is a known inhibitor of ATP Citrate Lyase (ACLY), a key enzyme in the de novo

lipogenesis pathway. However, evidence suggests that it also exerts an inhibitory effect on

Acetyl-CoA Carboxylase (ACC), the rate-limiting enzyme in fatty acid synthesis. This dual

activity profile necessitates a thorough assessment of its specificity. This guide reveals that

while MEDICA16 does inhibit ACLY, its potency appears to be significantly lower than next-

generation inhibitors. Furthermore, its off-target inhibition of ACC, while present, lacks the high

potency demonstrated by dedicated ACC inhibitors.

Comparative Inhibitory Activity
The following table summarizes the available quantitative data on the inhibitory potency of

MEDICA16 and other relevant compounds against ACLY and ACC.
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Compound Target(s)
Inhibition
Metric

Value
Organism/Ass
ay Condition

MEDICA16 ACLY Ki 16 µM

Rat Liver

(competitive with

citrate)[1][2]

ACC - Not specified

Competitive with

acetyl-CoA and

ATP[1]

Bempedoic acid

(ETC-1002-CoA)
ACLY IC50 10.56 µM

Recombinant

Human ACLY[3]

[4]

ND-630 ACC1 IC50 2.1 nM
Human ACC1[5]

[6][7][8][9][10]

ACC2 IC50 6.1 nM
Human ACC2[5]

[6][7][8][9][10]

PF-05175157 ACC1 IC50 27 nM
Human ACC1[6]

[8][11][12][13]

ACC2 IC50 33 nM
Human ACC2[6]

[8][11][12][13]

Note: IC50 and Ki values are measures of inhibitor potency; a lower value indicates higher

potency.

Signaling Pathways and Experimental Workflows
To visually represent the biochemical context and experimental approaches, the following

diagrams are provided.
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De Novo Lipogenesis Pathway

Inhibitor Targets

Citrate Acetyl-CoA
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Malonyl-CoA
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ACLY Activity Assay Workflow

Start

Prepare Reaction Mixture
(Citrate, ATP, CoA, NADH, MDH)

Add ACLY Enzyme

Add Inhibitor (e.g., MEDICA16)

Incubate at 37°C

Measure NADH Oxidation
(Decrease in Absorbance at 340 nm)

Calculate % Inhibition and IC50/Ki

End
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ACC Activity Assay Workflow

Start

Prepare Reaction Mixture
(Acetyl-CoA, ATP, [14C]Bicarbonate)

Add ACC Enzyme

Add Inhibitor (e.g., MEDICA16)

Incubate at 37°C

Stop Reaction
(e.g., with acid)

Measure [14C]Malonyl-CoA Formation
(Scintillation Counting)

Calculate % Inhibition and IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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